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Compound of Interest

Compound Name: alpha-Hydroxyetizolam

Cat. No.: B1254964

In-Depth Technical Guide: a-Hydroxyetizolam

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a-Hydroxyetizolam, the primary
active metabolite of the thienodiazepine, etizolam. This document details its chemical identity,
including its CAS number and molecular formula, and summarizes its physicochemical
properties. A thorough examination of its metabolic pathway and pharmacological activity is
presented, highlighting its mechanism of action as a positive allosteric modulator of the GABA-
A receptor. This guide also includes detailed experimental protocols for the analysis of a-
Hydroxyetizolam in biological matrices and outlines a general strategy for its chemical
synthesis. Visual diagrams are provided to illustrate key pathways and workflows, offering a
valuable resource for researchers and professionals in the fields of pharmacology, toxicology,
and drug development.

Chemical and Physical Properties

a-Hydroxyetizolam is a pharmacologically active metabolite of etizolam.[1] Key identification
and physicochemical data are summarized in the table below for easy reference.
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Property Value Source
CAS Number 64546-10-7 [2]
Molecular Formula C17H15CIN2OS [2]

1-[7-(2-chlorophenyl)-13-
methyl-3-thia-1,8,11,12-

IUPAC Name tetrazatricyclo[8.3.0.02,6]trideca  [3]
-2(6),4,7,10,12-pentaen-4-
yllethanol

Molecular Weight 358.8 g/mol [3]
White crystalline powder (in

Appearance [4]
pure form)

Biological Half-Life Approximately 8.2 hours [1][5]

Pharmacology and Mechanism of Action

Similar to its parent compound, etizolam, a-hydroxyetizolam acts as a positive allosteric
modulator at the benzodiazepine site of the y-aminobutyric acid type A (GABA-A) receptor.[4]
This interaction enhances the effect of the inhibitory neurotransmitter GABA, leading to
increased frequency of chloride channel opening and subsequent hyperpolarization of the
neuron. This neuronal inhibition manifests as anxiolytic, sedative-hypnotic, anticonvulsant, and
muscle relaxant effects. The pharmacological activity of a-hydroxyetizolam is comparable to
that of etizolam, and its longer half-life suggests a significant contribution to the overall clinical
effects of etizolam administration.[6][7]

Signaling Pathway of a-Hydroxyetizolam at the GABA-A
Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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